Cas no 131065-35-5 (Piperazine, 1,2,4-trimethyl-, (R)- (9CI))

Piperazine, 1,2,4-trimethyl-, (R)- (9CI) structure
131065-35-5 structure
Product Name:Piperazine, 1,2,4-trimethyl-, (R)- (9CI)
CAS No:131065-35-5
MF:C7H16N2
MW:128.215341567993
CID:1227666
PubChem ID:98933
Update Time:2025-04-20

Piperazine, 1,2,4-trimethyl-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1,2,4-trimethyl-, (R)- (9CI)
    • NS00041557
    • 131065-35-5
    • AKOS006238335
    • 0JY5VM09AM
    • NSC-147494
    • 1,2,4-TRIMETHYLDIETHYLENEDIAMINE
    • Piperazine, 1,2,4-trimethyl-
    • 1,2,4-Trimethylpiperazine
    • 120-85-4
    • Trimethylpiperazine
    • NSC 147494
    • 1,4-Trimethylpiperazine
    • NSC147494
    • EINECS 204-430-1
    • Piperazine,2,4-trimethyl-
    • J265.580B
    • Q27236878
    • SCHEMBL81182
    • DTXSID60861755
    • 1,2,4-trimethyl-piperazine
    • UNII-0JY5VM09AM
    • Inchi: 1S/C7H16N2/c1-7-6-8(2)4-5-9(7)3/h7H,4-6H2,1-3H3
    • InChI Key: UAIVFDJJMVMUGY-UHFFFAOYSA-N
    • SMILES: N1(C)CCN(C)CC1C

Computed Properties

  • Exact Mass: 128.13148
  • Monoisotopic Mass: 128.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 92.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48

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